Cas no 72540-66-0 (BICYCLO[1.1.0]BUTAN-1-AMINE)

• Product Name: BICYCLO[1.1.0]BUTAN-1-AMINE
• CAS No: 72540-66-0
• MF: C₄H₇N
• MW: 69.1050808429718
• CID: 3395224
• PubChem ID: 68151008
• Update Time: 2025-04-21

BICYCLO[1.1.0]BUTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• BICYCLO[1.1.0]BUTAN-1-AMINE
• 72540-66-0

• Inchi： 1S/C4H7N/c5-4-1-3(4)2-4/h3H,1-2,5H2
• InChI Key： ODDVNVGSMWGBBH-UHFFFAOYSA-N
• SMILES： C12(N)C(C1)C2

Computed Properties

• Exact Mass: 69.057849228Da
• Monoisotopic Mass: 69.057849228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 71.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 26Ų